Cas no 1261483-08-2 (3-Chloro-5-methylbenzenesulfonamide)

• Product Name: 3-Chloro-5-methylbenzenesulfonamide
• CAS No: 1261483-08-2
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• CID: 4969553
• Update Time: 2025-08-05

3-Chloro-5-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methylbenzenesulfonamide
• GS1043

• Inchi： 1S/C7H8ClNO2S/c1-5-2-6(8)4-7(3-5)12(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： JGFPCKRDUWLITF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5

Additional information on 3-Chloro-5-methylbenzenesulfonamide

Professional Introduction to 3-Chloro-5-methylbenzenesulfonamide (CAS No. 1261483-08-2)

3-Chloro-5-methylbenzenesulfonamide, with the chemical identifier CAS No. 1261483-08-2, is a significant compound in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic applications. The presence of both chloro and methyl substituents on the benzene ring enhances its reactivity and potential utility in synthetic chemistry and drug development.

The structure of 3-Chloro-5-methylbenzenesulfonamide consists of a benzene ring substituted with a chloro group at the 3-position and a methyl group at the 5-position, with a sulfonamide functional group attached to the ring. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in organic synthesis. The sulfonamide group is particularly notable for its ability to act as a hydrogen bond acceptor, which is crucial for its interaction with biological targets.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their potential as pharmacological agents. The compound 3-Chloro-5-methylbenzenesulfonamide has been extensively studied for its pharmacokinetic properties and potential therapeutic effects. Research indicates that this compound exhibits moderate solubility in water, which is advantageous for formulation into various pharmaceutical dosage forms. Additionally, its stability under different pH conditions makes it suitable for oral and parenteral administration.

One of the most compelling aspects of 3-Chloro-5-methylbenzenesulfonamide is its role as a key intermediate in the synthesis of more complex molecules. The chloro and methyl substituents provide reactive sites for further functionalization, allowing chemists to design intricate molecular architectures. This flexibility has led to its use in the development of agrochemicals, dyes, and other specialty chemicals. Furthermore, the sulfonamide moiety can be modified to enhance bioavailability and target specificity, making it an attractive scaffold for drug discovery.

The pharmacological profile of 3-Chloro-5-methylbenzenesulfonamide has been explored in several preclinical studies. These investigations have revealed that the compound demonstrates moderate affinity for certain biological receptors, suggesting potential applications in treating various diseases. For instance, studies have shown that derivatives of this compound may have anti-inflammatory and antimicrobial properties. The exact mechanism of action remains an area of active research, but preliminary findings suggest that it interacts with cellular pathways involved in inflammation and infection.

The synthesis of 3-Chloro-5-methylbenzenesulfonamide involves a series of well-established organic reactions. The process typically begins with the chlorination of 5-methylbenzenesulfonyl chloride, followed by reaction with an amine source to form the sulfonamide derivative. This synthetic route is efficient and scalable, making it suitable for industrial production. Advances in catalytic methods have further improved the yield and purity of the final product, reducing the environmental impact of the manufacturing process.

In conclusion, 3-Chloro-5-methylbenzenesulfonamide (CAS No. 1261483-08-2) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an excellent candidate for further development as a therapeutic agent or as an intermediate in synthetic chemistry. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow.